Cas no 478064-02-7 ((2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide)

• Product name: (2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide
• CAS No: 478064-02-7
• CID: 4653469

(2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide

Comprehensive Analysis of (2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide (CAS No. 478064-02-7)

The compound (2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide, identified by its CAS No. 478064-02-7, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a dimethylamino moiety, and a trifluoro-substituted ketone, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of CAS 478064-02-7?" and "How does the trifluoro group enhance reactivity?".

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability, a trend reflected in the growing number of patents and publications. The trifluoro component in CAS 478064-02-7 aligns with this trend, as fluorination often improves metabolic resistance and binding affinity in drug design. Researchers frequently search for "fluorinated hydrazide derivatives" or "cyano-containing agrochemicals," highlighting the compound's relevance. Its prop-2-enehydrazide backbone further suggests utility in synthesizing heterocyclic frameworks, a hot topic in medicinal chemistry.

The compound's dimethylamino group introduces basicity, which can be leveraged for pH-sensitive applications or as a synthetic intermediate. Questions like "How to modify dimethylamino groups in hydrazides?" are common in academic forums, underscoring the need for detailed structural insights. Additionally, the (2E)-configuration of the double bonds is critical for stereoselective reactions, a key consideration for researchers optimizing synthetic pathways. Analytical techniques such as NMR and HPLC are typically employed to verify its purity and geometry, addressing queries like "How to characterize CAS 478064-02-7?".

From an industrial perspective, CAS 478064-02-7 is explored for its potential in crop protection formulations, given the rising interest in sustainable agrochemicals. The cyano group's electron-withdrawing properties may contribute to pesticidal activity, a hypothesis supported by studies on analogous structures. Environmental concerns have also driven searches for "eco-friendly fluorinated compounds," positioning this molecule as a candidate for green chemistry initiatives. Its stability under various conditions makes it suitable for formulation studies, a frequent focus in patent literature.

In conclusion, (2E)-2-cyano-3-(dimethylamino)-N'-[(2E)-5,5,5-trifluoro-4-oxopentan-2-ylidene]prop-2-enehydrazide represents a versatile scaffold with multifaceted applications. Its alignment with trends like fluorination in drug discovery and agrochemical innovation ensures continued scientific interest. By addressing common search terms and integrating cutting-edge research contexts, this overview aims to enhance visibility and utility for researchers and industry professionals alike.